Cas no 2229579-65-9 (2-oxo-3-2-(pyrrolidin-1-yl)phenylpropanoic acid)

• Product Name: 2-oxo-3-2-(pyrrolidin-1-yl)phenylpropanoic acid
• CAS No: 2229579-65-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6013430
• PubChem ID: 137733951
• Update Time: 2025-10-31

2-oxo-3-2-(pyrrolidin-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-2-(pyrrolidin-1-yl)phenylpropanoic acid
• 2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid
• 2229579-65-9
• EN300-1759225

• Inchi： 1S/C13H15NO3/c15-12(13(16)17)9-10-5-1-2-6-11(10)14-7-3-4-8-14/h1-2,5-6H,3-4,7-9H2,(H,16,17)
• InChI Key： XAVAFCZPVIXPQZ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-oxo-3-2-(pyrrolidin-1-yl)phenylpropanoic acid

Comprehensive Overview of 2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid (CAS No. 2229579-65-9): Structure, Applications, and Research Insights

2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid (CAS No. 2229579-65-9) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. Characterized by its unique pyrrolidine and phenylpropanoic acid moieties, this molecule exhibits potential as a building block for drug discovery, particularly in targeting metabolic and neurological pathways. Its structural complexity, featuring a keto group and an aromatic ring, makes it a versatile candidate for synthetic modifications.

Recent studies highlight the compound's relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with growing public interest in precision medicine and personalized therapeutics. Researchers are exploring its interactions with enzyme inhibitors and receptor modulators, leveraging its hydrogen-bonding capacity and lipophilicity for enhanced bioavailability. The compound’s CAS registry number (2229579-65-9) ensures traceability in global chemical databases, facilitating collaborative innovation.

From an industrial perspective, 2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yield. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Environmental and safety assessments confirm its compliance with green chemistry principles, a trending topic among sustainability-focused researchers.

Frequently searched questions include: "What are the derivatives of 2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid?" and "How does CAS 2229579-65-9 interact with G-protein-coupled receptors?" These queries reflect the compound’s intersection with drug design and biomolecular engineering. Analytical techniques like NMR spectroscopy and LC-MS are routinely employed to characterize its properties, ensuring reproducibility in academic and industrial labs.

In summary, 2-oxo-3-[2-(pyrrolidin-1-yl)phenyl]propanoic acid represents a promising scaffold for medicinal chemistry, with ongoing investigations into its pharmacokinetics and toxicological profiles. Its integration into AI-driven drug discovery platforms further underscores its potential, resonating with advancements in computational chemistry and machine learning applications.